3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H25NO6
• Molecular Weight: 447.5 g/mol
• IUPAC Name: 3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C26H25NO6/c1-31-19-9-7-8-18(16-19)22(28)17-26(30)20-10-3-4-11-21(20)27(25(26)29)14-15-33-24-13-6-5-12-23(24)32-2/h3-13,16,30H,14-15,17H2,1-2H3
• InChI Key: SVJGPJRWGLKUER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCOC4=CC=CC=C4OC)O

Description

3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a complex organic compound with potential applications in various scientific fields This compound is characterized by its unique structure, which includes multiple functional groups such as hydroxyl, methoxy, and carbonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the following steps:

Formation of Intermediate Compounds: The initial step involves the reaction of 2-methoxyphenol with ethylene oxide to form 2-(2-methoxyphenoxy)ethanol. This intermediate is then reacted with 3-methoxybenzaldehyde to form 2-(2-methoxyphenoxy)ethyl-3-methoxybenzylidene.

Cyclization: The intermediate compound undergoes cyclization in the presence of a suitable catalyst, such as p-toluenesulfonic acid, to form the indole ring structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Common industrial methods include the use of continuous flow reactors and automated synthesis systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group can be reduced to a hydroxyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy groups can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Sodium borohydride, lithium aluminum hydride

p-toluenesulfonic acid

Solvents: Ethanol, dichloromethane

Major Products Formed

Oxidation: Formation of carbonyl derivatives

Reduction: Formation of hydroxyl derivatives

Substitution: Formation of substituted derivatives with various functional groups

Scientific Research Applications

3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and bacterial infections.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways. The compound’s hydroxyl and methoxy groups allow it to form hydrogen bonds and interact with enzymes and receptors. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. For example, the compound may inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to reduced tumor growth.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-Hydroxy-4-methoxyphenyl)ethyl-1-O-β-D-(4-O-feruloyl)glucopyranoside
• 4’-Hydroxy-3’-methoxyacetophenone

Uniqueness

3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is unique due to its specific combination of functional groups and indole ring structure. This unique structure contributes to its distinct chemical reactivity and potential applications in various fields. Compared to similar compounds, it may exhibit different biological activities and chemical properties, making it a valuable compound for research and development.